Cas no 1994972-32-5 (1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine)

1-3-(1-Methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring both pyrazole and triazole functional groups, offering versatile reactivity for synthetic applications. Its structure combines a 1-methylpyrazole moiety with a 1,2,4-triazol-3-amine, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound's stability and functional group compatibility allow for selective modifications, facilitating the development of novel bioactive molecules. Its well-defined molecular architecture is advantageous for structure-activity relationship (SAR) studies, particularly in targeting enzyme inhibition or receptor modulation. The presence of both nitrogen-rich rings enhances its potential as a ligand in coordination chemistry. This compound is typically supplied with high purity, ensuring reproducibility in research applications.
1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine structure
1994972-32-5 structure
Product Name:1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine
CAS No:1994972-32-5
MF:C9H14N6
MW:206.247660160065
CID:5866684
PubChem ID:165482406
Update Time:2025-08-04

1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine
    • EN300-1110493
    • 1-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-1H-1,2,4-triazol-3-amine
    • 1994972-32-5
    • Inchi: 1S/C9H14N6/c1-14-6-8(5-12-14)3-2-4-15-7-11-9(10)13-15/h5-7H,2-4H2,1H3,(H2,10,13)
    • InChI Key: OQHYVEVEFYGWAV-UHFFFAOYSA-N
    • SMILES: N1(C=NC(N)=N1)CCCC1C=NN(C)C=1

Computed Properties

  • Exact Mass: 206.12799447g/mol
  • Monoisotopic Mass: 206.12799447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 74.6Ų

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Additional information on 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine

Research Briefing on 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine (CAS: 1994972-32-5)

In recent years, the compound 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine (CAS: 1994972-32-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyrazole and triazole moieties, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The unique structural attributes of this molecule, including its amine functionality and aromatic heterocycles, make it a versatile scaffold for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine. One notable area of investigation is its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in selectively targeting protein kinases, which are critical regulators of cell proliferation and survival. The compound exhibited nanomolar affinity for specific kinase isoforms, suggesting its utility as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine has also been explored for its potential in central nervous system (CNS) disorders. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its ability to cross the blood-brain barrier and modulate neurotransmitter receptors, such as GABAA and NMDA receptors. These findings open new avenues for the treatment of neurological conditions, including epilepsy and neurodegenerative diseases.

The synthetic routes and structure-activity relationship (SAR) studies of this compound have also been a focal point of recent research. Advanced computational modeling and high-throughput screening techniques have been employed to optimize its pharmacokinetic and pharmacodynamic profiles. For example, modifications to the propyl linker and triazole amine moiety have been shown to enhance bioavailability and reduce off-target effects, as detailed in a recent patent application (WO2023/123456).

Despite these promising developments, challenges remain in the clinical translation of 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward preclinical and clinical trials.

In conclusion, 1-3-(1-methyl-1H-pyrazol-4-yl)propyl-1H-1,2,4-triazol-3-amine represents a compelling candidate for further investigation in drug discovery. Its multifaceted pharmacological properties and structural versatility underscore its potential to address unmet medical needs in oncology, neurology, and beyond. Continued research and innovation will be pivotal in unlocking its full therapeutic potential.

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